2-[(7-acetyl-2-pyridin-3-yl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)amino]propan-1-ol

• IUPAC Name: 1-[4-(1-hydroxypropan-2-ylamino)-2-pyridin-3-yl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]ethanone
• InChI: InChI=1S/C17H21N5O2/c1-11(10-23)19-17-14-5-7-22(12(2)24)9-15(14)20-16(21-17)13-4-3-6-18-8-13/h3-4,6,8,11,23H,5,7,9-10H2,1-2H3,(H,19,20,21)
• InChI Key: GGUVNCAWBBRQDO-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC1=NC(=NC2=C1CCN(C2)C(=O)C)C3=CN=CC=C3
• Molecular Formula: C17H21N5O2
• Molecular Weight: 327.4 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the pyridine and pyrimidine rings, followed by the addition of the various functional groups. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would likely involve a significant amount of conjugation, which could have interesting effects on its chemical properties. The presence of both a pyridine and a pyrimidine ring could potentially allow for interesting interactions with biological molecules.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors like its degree of conjugation, the presence of polar functional groups, and its overall size and shape would all influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, for example, its mechanism of action would depend on the specific biological target it’s designed to interact with.

Safety and Hazards

Without specific information, it’s difficult to predict the exact safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s a potential drug, for example, future research might focus on optimizing its structure for better activity, studying its pharmacokinetics and pharmacodynamics, and eventually testing it in clinical trials.